Cas no 2228717-24-4 (3-(3,3-dimethylcyclopentyl)butanoic acid)

3-(3,3-Dimethylcyclopentyl)butanoic acid is a cyclopentane-based carboxylic acid derivative characterized by its unique structural features, including a dimethyl-substituted cyclopentyl ring and a butanoic acid side chain. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate for the preparation of more complex molecules. The steric hindrance imparted by the 3,3-dimethylcyclopentyl group may influence reactivity and selectivity in synthetic applications. Its well-defined molecular structure allows for precise modifications, making it suitable for use in medicinal chemistry, fragrance development, and specialty chemical synthesis. The compound's stability and compatibility with common organic reactions further enhance its utility in laboratory and industrial settings.
3-(3,3-dimethylcyclopentyl)butanoic acid structure
2228717-24-4 structure
Product Name:3-(3,3-dimethylcyclopentyl)butanoic acid
CAS No:2228717-24-4
MF:C11H20O2
MW:184.275303840637
CID:5926268
PubChem ID:165699984
Update Time:2025-05-21

3-(3,3-dimethylcyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,3-dimethylcyclopentyl)butanoic acid
    • 2228717-24-4
    • EN300-1832466
    • Inchi: 1S/C11H20O2/c1-8(6-10(12)13)9-4-5-11(2,3)7-9/h8-9H,4-7H2,1-3H3,(H,12,13)
    • InChI Key: IPSOOLMFYYVBPA-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1CCC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-(3,3-dimethylcyclopentyl)butanoic acid

3-(3,3-Dimethylcyclopentyl)Butanoic Acid: A Comprehensive Overview

The compound 3-(3,3-dimethylcyclopentyl)butanoic acid (CAS No. 2228717-24-4) is a significant molecule in the field of organic chemistry, particularly within the realm of cyclic carboxylic acids. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to 3-(3,3-dimethylcyclopentyl)butanoic acid.

Structure and Properties: The molecule consists of a cyclopentane ring substituted with two methyl groups at the 3-position and a butanoic acid group attached to the same carbon. This arrangement imparts the compound with interesting physical and chemical properties. The cyclopentane ring contributes to the molecule's rigidity, while the butanoic acid group introduces acidity and potential for hydrogen bonding. These features make 3-(3,3-dimethylcyclopentyl)butanoic acid a versatile compound with applications in pharmaceuticals, agrochemicals, and materials science.

Synthesis Methods: The synthesis of 3-(3,3-dimethylcyclopentyl)butanoic acid has been explored through various routes. One common approach involves the alkylation of cyclopentanone followed by reduction and oxidation steps to introduce the carboxylic acid functionality. Recent studies have focused on optimizing these methods to improve yield and reduce environmental impact. For instance, researchers have employed catalytic hydrogenation techniques and green chemistry principles to streamline the synthesis process.

Applications: The compound finds utility in several domains. In the pharmaceutical industry, it serves as a building block for drug development due to its ability to form stable amide bonds. In agrochemistry, it is used as an intermediate in the synthesis of herbicides and fungicides. Additionally, its unique structure makes it a candidate for advanced materials such as polymers and surfactants.

Recent Research Advances: Recent studies have highlighted novel applications of 3-(3,3-dimethylcyclopentyl)butanoic acid in biotechnology and nanotechnology. For example, researchers have investigated its role in enzyme inhibition assays and its potential as a chiral selector in asymmetric catalysis. Furthermore, advancements in computational chemistry have enabled detailed modeling of its interaction with biological systems, paving the way for innovative therapeutic applications.

Safety and Handling: As with any chemical compound, proper handling and storage are essential. 3-(3,3-Dimethylcyclopentyl)butanoic acid should be stored in a cool, dry place away from incompatible materials. Safety precautions include wearing appropriate personal protective equipment during handling to minimize exposure risks.

In conclusion, 3-(3,3-dimethylcyclopentyl)butanoic acid is a multifaceted compound with a wide range of applications across various industries. Its unique structure and versatile properties continue to drive research into new synthetic methods and innovative uses. As scientific understanding evolves, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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